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Compound of Interest

Compound Name: BYK204165

Cat. No.: B1668166

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of BYK204165 in
dimethyl sulfoxide (DMSO) for use in various experimental settings. BYK204165 is a potent
and selective inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key enzyme in DNA repair
and other cellular processes.[1][2][3] Accurate preparation of BYK204165 solutions is critical
for obtaining reliable and reproducible experimental results.

Compound Information and Solubility

BYK204165 is a small molecule with the chemical formula C1sH12N202 and a molecular weight

of 252.27 g/mol .[2][4] It is sparingly soluble in water and ethanol but exhibits good solubility in
DMSO0.[2]

Table 1: Quantitative Data for BYK204165
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Property Value Source(s)
Molecular Formula C15H12N202 [4]
Molecular Weight 252.27 g/mol [2][4]

CAS Number 1104546-89-5 [4][5]
Appearance A crystalline solid [5]

Solubility in DMSO

10 mg/mL (39.64 mM) to 125
mg/mL (495.50 mM).[1][5] The
use of fresh, anhydrous DMSO
is recommended as its
hygroscopic nature can reduce
solubility.[1][2] Ultrasonication
may be required to achieve

higher concentrations.[1]

[1](21[5]

Inhibitory Activity

hPARP-1 (human): plCso =
7.35, pKi = 7.05mPARP-2
(murine): plCso = 5.38Displays
approximately 100-fold
selectivity for PARP-1 over
PARP-2.[1]

[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of BYK204165 in DMSO.

Materials:

 BYK204165 powder

e Anhydrous, sterile DMSO

« Sterile microcentrifuge tubes or vials
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o Calibrated pipettes
» Vortex mixer
» Ultrasonic bath (optional)
Procedure:
o Calculate the required mass of BYK204165:
o To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

» Mass (mg) = 50 mmol/L x 0.001 L x 252.27 g/mol x 1000 mg/g = 12.61 mg

Weigh the BYK204165 powder:

o Carefully weigh out 12.61 mg of BYK204165 powder and place it in a sterile
microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous, sterile DMSO to the tube containing the BYK204165 powder.

Dissolution:
o Cap the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.

Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 2 years).[1][2]
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Table 2: Preparation of Stock Solutions

. . Volume of DMSO for 1 mg Volume of DMSO for 5 mg
Desired Concentration

BYK204165 BYK204165
1mM 3.964 mL 19.82 mL
5 mM 0.793 mL 3.964 mL
10 mM 0.396 mL 1.982 mL
50 mM 0.079 mL 0.396 mL

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the DMSO stock solution into a cell culture medium for
use in experiments.

Important Considerations:

o The final concentration of DMSO in the cell culture medium should be kept as low as
possible to avoid solvent-induced toxicity. A final DMSO concentration of less than 0.5% is
generally recommended.

¢ Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.

Procedure:
e Thaw the stock solution:

o Thaw a single-use aliquot of the BYK204165 DMSO stock solution at room temperature.
e Calculate the required volume of stock solution:

o Determine the final concentration of BYK204165 required for your experiment.

o Use the formula M1V1 = M2V2 to calculate the volume of the stock solution needed.
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M1 = Concentration of the stock solution

V1 = Volume of the stock solution to be added

M2 = Final concentration in the cell culture medium

V2 = Final volume of the cell culture medium

o Prepare the working solution:
o Warm the required volume of cell culture medium to 37°C.
o Add the calculated volume of the BYK204165 stock solution to the pre-warmed medium.
o Mix thoroughly by gentle pipetting or inverting the tube.

o Application:

o The prepared working solution is now ready to be added to your cells.

Visualizations
Signaling Pathway of PARP1 Inhibition by BYK204165
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Mechanism of BYK204165

BYK204165

Cellular Response to DNA Damage

DNA Single-Strand Break Inhibition of PARP1

(PARPl Activatior)--- --------------------

Poly(ADP-ribose) (PAR)
Synthesis

Recruitment of
DNA Repair Proteins

DNA Repair
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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